Cas no 74386-55-3 (5-(Benzyloxy)pyridine-2-carboxylic Acid)

• Product Name: 5-(Benzyloxy)pyridine-2-carboxylic Acid
• CAS No: 74386-55-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD23346160
• CID: 541130
• PubChem ID: 18379352
• Update Time: 2025-04-19

5-(Benzyloxy)pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-(phenylmethoxy)-
• 5-(benzyloxy)picolinic acid
• 5-(benzyloxy)pyridine-2-carboxylic acid
• 5-phenylmethoxypyridine-2-carboxylic acid
• 5-(Phenylmethoxy)-2-pyridinecarboxylic acid
• A1-27904
• 5-(benzyloxy)pyridine-2-carboxylicacid
• FT-0753976
• BDBM50000431
• DTXSID00593285
• 74386-55-3
• AKOS018352470
• SCHEMBL227231
• CHEMBL166172
• FQSOASDQLNSXJQ-UHFFFAOYSA-N
• Z1344008301
• 5-Benzyloxy-pyridine-2-carboxylic acid
• 5-Benzyloxypyridine-2-carboxylic acid
• CS-0235440
• EN300-156805
• 5-(Benzyloxy)pyridine-2-carboxylic Acid

• MDL： MFCD23346160
• Inchi： 1S/C13H11NO3/c15-13(16)12-7-6-11(8-14-12)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)
• InChI Key： FQSOASDQLNSXJQ-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C(=O)O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 59.42

5-(Benzyloxy)pyridine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)